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Compound of Interest

Compound Name: Butyl acrylate

Cat. No.: B089632

For Immediate Implementation: This document provides essential safety and logistical
information for researchers, scientists, and drug development professionals working with Butyl
acrylate. Adherence to these procedures is critical for ensuring personnel safety and
operational integrity.

Butyl acrylate is a flammable liquid and vapor that can cause skin, eye, and respiratory
irritation.[1] It may also trigger allergic skin reactions.[1] Understanding and implementing
proper handling, storage, and disposal protocols are paramount to mitigating these risks.

Operational Plan: From Preparation to
Experimentation

1. Engineering Controls and Ventilation:
» Always handle Butyl acrylate in a well-ventilated area.[1]

 Utilize a chemical fume hood or a local exhaust ventilation system to minimize vapor
accumulation.[1]

» Ensure that eyewash stations and safety showers are readily accessible in the immediate
work area.[2][3]

2. Personal Protective Equipment (PPE):
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o Eye and Face Protection: Wear chemical safety goggles and a face shield where splashing
is a potential hazard.[4]

¢ Skin Protection:

o Wear chemical-resistant gloves. Recommended materials include butyl rubber, nitrile, or
neoprene.[1][5] Consult the glove manufacturer's specifications for breakthrough times
and permeation rates.

o Don chemically resistant aprons or other impervious clothing to prevent skin contact.[5]

o Respiratory Protection: In situations with high vapor concentrations or inadequate ventilation,
use a NIOSH-approved respirator with organic vapor cartridges.[1]

3. Safe Handling Practices:

 Avoid direct contact with skin, eyes, and clothing.[4]

e Do not breathe in vapors or mists.[4]

o Keep containers tightly closed when not in use.[2][4]

» Use only non-sparking tools to prevent ignition.[2][4]

e Ground and bond containers and receiving equipment to prevent static discharge.[2][3]

o Keep away from heat, sparks, open flames, and other ignition sources.[2][4] No smoking in
the handling area.[4]

Quantitative Safety Data

For quick reference, the following table summarizes key quantitative safety data for Butyl
acrylate.
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Property Value Source(s)

Exposure Limits

ACGIH TLV-TWA 2 ppm [2]
NIOSH REL (10-hr TWA) 10 ppm [6]
Flammability

Flash Point 39 °C (102.2 °F) - Closed Cup [2]
Flammable Limits in Air 1.5% to 9.9% by volume [2]
Autoignition Temperature 284 °C (543.2 °F) [2]

Physical Properties

Boiling Point 145 °C (293 °F) [7]

Melting Point -64 °C (-83.2 °F) [7]

log Pow (Water Partition
o 2.38 [4117]
Coefficient)

Emergency Procedures

In Case of Exposure:
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Exposure Route First Aid Measures

Immediately move the affected person to fresh

air.[2][8] If breathing is difficult, administer
Inhalation oxygen. If breathing has stopped, provide

artificial respiration. Seek immediate medical

attention.[6]

Immediately remove all contaminated clothing.
) [2] Wash the affected skin area thoroughly with
Skin Contact S
soap and water.[2] If irritation or a rash

develops, seek medical attention.[2]

Immediately flush eyes with large amounts of

water for at least 15 minutes, occasionally lifting
Eye Contact the upper and lower eyelids.[9] Remove contact

lenses if present and easy to do. Continue

rinsing.[4] Seek immediate medical attention.[2]

Do NOT induce vomiting.[5] If the person is

conscious, have them drink one or two glasses
Ingestion of water. Never give anything by mouth to an

unconscious person.[5] Seek immediate medical

attention.

In Case of a Spill or Leak:

Evacuate: Immediately evacuate all non-essential personnel from the area.[4]

o Eliminate Ignition Sources: Remove all sources of ignition (e.g., sparks, open flames, hot
surfaces).[4][6]

e Ventilate: Ensure the area is well-ventilated.[4]

o Containment: For small spills, absorb the material with a non-combustible absorbent such as
sand, earth, or vermiculite.[2][6] For large spills, dike the area to prevent spreading.[2]

o Cleanup: Use non-sparking tools to collect the absorbed material and place it in a suitable,
labeled container for disposal.[2][4]
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Disposal Plan

o Waste Characterization: Butyl acrylate waste is considered hazardous waste.

o Disposal Method: The recommended method of disposal is incineration in a licensed
hazardous waste facility.[2][4]

o Container Management: Do not reuse empty containers as they may retain product residue.
[2] Handle uncleaned containers in the same manner as the product itself.[2]

o Regulatory Compliance: All disposal activities must be in accordance with federal, state, and
local regulations.[2][4] Do not allow Butyl acrylate to enter sewers or waterways.[2]

Workflow for Safe Handling of Butyl Acrylate

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Preparation }—»

Dispose of Waste
(Follow Guidelines)

Follow Emergency Procedures

Click to download full resolution via product page

Caption: Workflow for the safe handling of Butyl acrylate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Safeguarding Your Research: A Comprehensive Guide
to Handling Butyl Acrylate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b089632#personal-protective-equipment-for-handling-
butyl-acrylate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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